Tert-butyl 3-amino-3-methylbutanoate

• CAS: 51313-75-8

Core Science & Biosynthesis

A Technical Guide to Determining the Solubility Profile of tert-butyl 3-amino-3-methylbutanoate in Polar Organic Solvents

Introduction

Tert-butyl 3-amino-3-methylbutanoate is a non-standard amino acid ester with potential applications as a building block in pharmaceutical and materials science. Its unique structure, featuring a sterically hindered tert-butyl ester group and a quaternary amino center, presents interesting challenges and opportunities for synthesis, purification, and formulation. A critical physicochemical property governing these processes is solubility. Understanding the solubility profile of this compound in various polar organic solvents is paramount for researchers, scientists, and drug development professionals aiming to optimize reaction conditions, design effective purification strategies, and develop stable formulations.

This in-depth technical guide provides a comprehensive framework for systematically determining the solubility of tert-butyl 3-amino-3-methylbutanoate. As pre-existing, consolidated solubility data for this specific compound is not widely available, this document focuses on the methodology of solubility determination. It combines theoretical principles with a detailed, field-proven experimental protocol, enabling researchers to generate reliable and reproducible data.

Theoretical Framework: Predicting Solute-Solvent Interactions

The principle of "like dissolves like" is the cornerstone of solubility prediction.[1][2] This means that polar compounds tend to dissolve in polar solvents, while nonpolar compounds dissolve in nonpolar solvents.[1] The extent of solubility is governed by the balance of energy required to break solute-solute and solvent-solvent interactions versus the energy released upon forming new solute-solvent interactions.[3] For a solution to form, the new solute-solvent interactions must be strong enough to overcome the initial forces.[3]

Molecular Structure Analysis

Tert-butyl 3-amino-3-methylbutanoate (CAS No: 51313-75-8[4]) possesses several key structural features that dictate its interaction with solvents:

• Primary Amine (-NH₂): This group is a strong hydrogen bond donor and acceptor, capable of forming significant interactions with protic solvents (e.g., alcohols) and polar aprotic solvents that are hydrogen bond acceptors (e.g., DMSO).[5]

• Tert-butyl Ester (-C(O)OC(CH₃)₃): The carbonyl group (C=O) acts as a hydrogen bond acceptor. The bulky, nonpolar tert-butyl group, however, introduces steric hindrance and a hydrophobic character, which may limit solubility in highly structured solvents like water.

• Quaternary Carbon Center: The methyl group attached to the same carbon as the amine group adds to the steric bulk around the polar functional group.

Solvent Classification and Predicted Interactions

Polar organic solvents can be broadly categorized, and their interactions with our target molecule can be predicted:

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents possess O-H bonds and can act as both hydrogen bond donors and acceptors.[6][7] We predict strong solubility in these solvents due to the potential for multiple hydrogen bonding interactions with the amine and ester groups of the solute.[5][8]

• Polar Aprotic Solvents (e.g., Acetonitrile, DMSO, Acetone): These solvents have large dipole moments but lack O-H bonds, meaning they can act as hydrogen bond acceptors but not donors.[6][7] Solvation will primarily be driven by dipole-dipole interactions and hydrogen bonding between the solvent (as an acceptor) and the solute's amine group (as a donor).[8]

• Other Polar Solvents (e.g., Tetrahydrofuran - THF): Ethers like THF are less polar than the other categories but can still act as hydrogen bond acceptors. Solubility is expected to be moderate, influenced by a balance of dipole-dipole and weaker dispersion forces.

The diagram below illustrates the key potential interactions between the solute and different classes of polar solvents.

Caption: Predicted intermolecular forces governing solubility.

Experimental Design: Isothermal Shake-Flask Method

To obtain quantitative solubility data, a robust and standardized method is required. The isothermal shake-flask method is a widely accepted "gold standard" for determining the solubility of compounds, particularly for solubilities above 0.01 g/L.[9] The procedure involves agitating an excess of the solid compound in the solvent at a constant temperature until equilibrium is reached.[9]

Rationale for Method Selection

• Trustworthiness: The method is recommended by the Organisation for Economic Co-operation and Development (OECD) under guideline 105.[10] It is designed to achieve a true thermodynamic equilibrium, ensuring the measured solubility is the maximum stable concentration.

• Self-Validation: The protocol includes a critical step to confirm that equilibrium has been achieved. By measuring the concentration at successive time points (e.g., 24, 48, and 72 hours), the system is validated when consecutive measurements show no significant difference (e.g., <15%).

Experimental Workflow

The following diagram outlines the major steps in the isothermal shake-flask protocol.

Caption: Workflow for the Isothermal Shake-Flask Method.

Detailed Experimental Protocol

Materials and Equipment:

• Tert-butyl 3-amino-3-methylbutanoate (solid, >98% purity)

• Selected polar organic solvents (HPLC grade or equivalent)

• Glass vials with PTFE-lined screw caps

• Thermostated orbital shaker or water bath

• Calibrated analytical balance

• Centrifuge or syringe filters (e.g., 0.22 µm PTFE, check for solvent compatibility)

• Volumetric flasks and pipettes

• Validated analytical instrument (e.g., HPLC-UV system)

Procedure:

• Preparation: Add an excess amount of solid tert-butyl 3-amino-3-methylbutanoate to a series of glass vials. The amount should be sufficient to ensure undissolved solid remains at equilibrium.

• Solvent Addition: Accurately add a known volume of the desired solvent to each vial. Prepare at least three replicate vials for each solvent.

• Equilibration: Seal the vials tightly and place them in a thermostated shaker set to a constant temperature (e.g., 25°C ± 0.5°C). Agitate the vials at a constant speed sufficient to keep the solid suspended.

• Equilibrium Confirmation:

  • After 24 hours, stop agitation and allow the vials to stand for a short period to let solids settle.

  • Withdraw an aliquot of the supernatant. Immediately separate the liquid from the solid phase using centrifugation or by passing it through a solvent-compatible syringe filter.

  • Analyze the concentration of the solute in the clear filtrate.

  • Repeat this sampling and analysis process at 48 hours and, if necessary, 72 hours. Equilibrium is confirmed when the measured concentrations from two consecutive time points are statistically identical.

• Sample Analysis:

  • Quantify the concentration of the solute in the equilibrated samples using a pre-validated analytical method. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is often suitable.[11][12][13]

  • A calibration curve must be prepared using standards of known concentrations of the solute in the same solvent.

• Data Reporting: Express the final solubility as the average of the replicate measurements in units of mg/mL or g/L at the specified temperature.

Data Presentation and Interpretation

The quantitative results from the experimental protocol should be compiled into a clear, comparative format.

Solubility Data Table (Hypothetical)

The following table serves as a template for presenting the experimentally determined solubility data at a standard temperature (e.g., 25°C).

Solvent Class	Solvent	Dielectric Constant (ε)	Solubility (mg/mL) @ 25°C	Solubility (mol/L) @ 25°C
Polar Protic	Methanol	32.7	(Experimental Value)	(Calculated Value)
Ethanol	24.5	(Experimental Value)	(Calculated Value)
Polar Aprotic	Acetonitrile	37.5	(Experimental Value)	(Calculated Value)
Dimethyl Sulfoxide (DMSO)	46.7	(Experimental Value)	(Calculated Value)
Acetone	20.7	(Experimental Value)	(Calculated Value)
Other Polar	Tetrahydrofuran (THF)	7.6	(Experimental Value)	(Calculated Value)

Note: Dielectric constant values are representative and can be found in reference literature.[6][14][15]

Interpreting the Results

Once populated, the data table can be analyzed to draw structure-solubility relationships:

• High Solubility in Protic Solvents: If solubility is highest in methanol and ethanol, it would strongly confirm the dominant role of hydrogen bonding (both donor and acceptor interactions) in the dissolution process.

• Comparison within Aprotic Solvents: Differences in solubility between DMSO, acetonitrile, and acetone could be related to their respective hydrogen bond accepting capabilities and dipole moments. For instance, the strong hydrogen bond accepting nature of DMSO might lead to higher solubility compared to acetonitrile.

• Impact of the Tert-butyl Group: Lower-than-expected solubility in all solvents, when compared to a less hindered analogue, would highlight the steric and hydrophobic influence of the tert-butyl group, which can disrupt favorable solvent-solvent interactions.

Conclusion

This guide provides a robust framework for determining and understanding the solubility profile of tert-butyl 3-amino-3-methylbutanoate in polar organic solvents. By grounding the experimental work in a solid theoretical understanding of molecular interactions and employing a validated protocol like the isothermal shake-flask method, researchers can generate high-quality, reliable data. This information is indispensable for the rational design of chemical processes, enabling efficient synthesis, purification, and formulation, thereby accelerating research and development timelines in the pharmaceutical and chemical industries.

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• Solubility of organic compounds (video) . Khan Academy. [Link]

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• Indicate the type of solute–solvent interaction (Section 11.2) . Pearson. [Link]

• Principles of Solubility in Organic Chemistry with Nadia Korovina . (2020, September 7). YouTube. [Link]

• Determining the water solubility of difficult-to-test substances: A tutorial review . ScienceDirect. [Link]

• Rules Of Solubility Chemistry . Wax Studios. [Link]

• The Effects of Organic Solvents on the Physicochemical Properties of Human Serum Albumin Nanoparticles . PMC. [Link]

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• Solubility of Organic Compounds . (2023, August 31). McMaster University. [Link]

• Solute–Solvent Interactions and Excited-State Symmetry Breaking: Beyond the Dipole–Dipole and the Hydrogen-Bond Interactions . (2017, August 8). ACS Publications. [Link]

• Intermolecular Forces and the Solution Process . (2023, July 12). Chemistry LibreTexts. [Link]

• Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates . (2009, March 24). ACS Publications. [Link]

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• Comparison of high-performance liquid chromatography and ultraviolet-visible spectrophotometry to determine the best method to assess Levofloxacin released from mesoporous silica microspheres/nano-hydroxyapatite composite scaffolds . PMC. [Link]

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Whitepaper: Determination of Molecular Weight and Exact Mass of Tert-butyl 3-amino-3-methylbutanoate

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of the methodologies for the precise determination of the molecular weight and exact mass of the non-proteinogenic amino acid ester, tert-butyl 3-amino-3-methylbutanoate. Accurate mass determination is a critical first step in the characterization of new chemical entities in drug discovery and development, ensuring compound identity and purity. This document outlines the theoretical calculations, experimental protocols for mass spectrometry, and the underlying principles that ensure data integrity and trustworthiness.

Introduction: The Importance of Accurate Mass Determination

In the landscape of pharmaceutical research and development, the unambiguous identification of a chemical compound is paramount. The molecular weight and, more precisely, the exact mass of a molecule are fundamental physical constants that serve as its unique fingerprint. Tert-butyl 3-amino-3-methylbutanoate is a valuable building block in medicinal chemistry, and its correct characterization is essential for the synthesis of novel therapeutic agents. This guide will walk through the theoretical and practical aspects of determining these key parameters, providing researchers with the knowledge to confidently verify the identity and purity of their samples.

Theoretical Mass Determination of Tert-butyl 3-amino-3-methylbutanoate

Before any experimental verification, it is crucial to calculate the theoretical molecular weight and exact mass from the compound's molecular formula. Based on the systematic IUPAC name, the structure of tert-butyl 3-amino-3-methylbutanoate can be deduced as the tert-butyl ester of 3-amino-3-methylbutanoic acid.

The chemical structure is as follows:

A Crystallographic Guide to Tert-Butyl 3-Amino-3-Methylbutanoate Derivatives: Structural Insights for Drug Discovery

This technical guide provides an in-depth analysis of the crystallographic data of tert-butyl 3-amino-3-methylbutanoate derivatives, a class of compounds with significant potential in pharmaceutical development. The strategic incorporation of the bulky tert-butyl group can profoundly influence a molecule's pharmacological profile, including its metabolic stability and receptor binding affinity.[1] A detailed understanding of the three-dimensional structure of these molecules is therefore paramount for rational drug design and development.

The Significance of the Tert-Butyl Moiety in Medicinal Chemistry

The tert-butyl group is a common feature in many pharmaceuticals due to its unique steric and electronic properties. Its bulkiness can act as a "steric shield," protecting labile functional groups from enzymatic degradation and thereby enhancing the metabolic stability of a drug.[1] Furthermore, the conformational constraints imposed by the tert-butyl group can lock a molecule into a bioactive conformation, leading to improved potency and selectivity for its biological target. The lipophilic nature of the tert-butyl group can also modulate a drug's pharmacokinetic properties, such as its ability to cross cell membranes.

Synthesis and Crystallization

The synthesis of tert-butyl 3-amino-3-methylbutanoate derivatives often involves multi-step reaction sequences. A representative synthesis for a derivative in this class, tert-butyl 3-[N-(tert-butoxycarbonyl)methylamino]-4-methoxyimino-3-methylpiperidine-1-carboxylate, was achieved through a nine-step process starting from N-tert-butoxycarbonyl-4-piperidone.[2] This synthesis involved key steps such as condensation, methylation, oximation, hydrolysis, esterification, ammonolysis, Hoffmann degradation, and final protection of the amino group.[2]

General Experimental Protocol for Crystallization

Obtaining single crystals suitable for X-ray diffraction is a critical step that often requires careful optimization of conditions. The following is a generalized protocol based on established methods for small organic molecules and Boc-protected amino acids.[1][3]

1. Purification: The crude product is first purified to the highest possible degree using techniques such as column chromatography on silica gel.[3]

2. Solvent Selection: A suitable solvent or solvent system is chosen. This typically involves a solvent in which the compound is sparingly soluble. For many Boc-protected amino acids, slow evaporation from a mixed solvent system, such as ethanol-water, has proven effective for yielding high-quality crystals.[3]

3. Crystallization Method:

• Slow Evaporation: The purified compound is dissolved in the chosen solvent, and the solution is filtered to remove any dust particles. The vial is then loosely capped to allow for the slow evaporation of the solvent over several days or weeks at a constant, vibration-free temperature.[1]
• Vapor Diffusion: In this method, a concentrated solution of the compound is placed in a small, open vial, which is then enclosed in a larger, sealed container with a solvent in which the compound is less soluble. The vapor of the less soluble solvent slowly diffuses into the compound's solution, reducing its solubility and promoting crystallization.
• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled, leading to supersaturation and subsequent crystal growth.

Workflow for Crystallization:

Caption: A generalized workflow for the synthesis, purification, and crystallization of tert-butyl 3-amino-3-methylbutanoate derivatives.

Crystallographic Data and Structural Analysis

The crystal structure of tert-butyl 3-[N-(tert-butoxycarbonyl)methylamino]-4-methoxyimino-3-methylpiperidine-1-carboxylate provides a valuable model for understanding the solid-state conformation of this class of compounds.

Data Collection and Refinement

Single-crystal X-ray diffraction data for the representative derivative was collected at 298 K using Mo Kα radiation.[2] The key crystallographic data and refinement parameters are summarized in the table below.

Parameter	Value
Chemical Formula	C₁₈H₃₃N₃O₅
Formula Weight	371.47
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	28.867(3)
b (Å)	6.1887(13)
c (Å)	25.379(3)
β (°)	112.769(2)
Volume (ų)	4180.6(11)
Z	8
Radiation	Mo Kα (λ = 0.71073 Å)
Temperature (K)	298(2)
Final R indices [I>2σ(I)]	R₁ = not reported, wR₂ = not reported
R indices (all data)	R₁ = not reported, wR₂ = not reported

Data obtained from the publication on tert-butyl 3-[N-(tert-butoxycarbonyl)methylamino]-4-methoxyimino-3-methylpiperidine-1-carboxylate.[2]

Molecular Conformation and Intermolecular Interactions

The single-crystal X-ray diffraction analysis of tert-butyl 3-[N-(tert-butoxycarbonyl)methylamino]-4-methoxyimino-3-methylpiperidine-1-carboxylate revealed an E-configuration for the methyloxime geometry.[2] The bond lengths of N1—C6 (1.352(3) Å) and N2—C12 (1.359(3) Å) are shorter than a typical C-N single bond, suggesting some degree of conjugation with the adjacent carbonyl groups.[2]

The piperidine ring adopts a conformation that accommodates the bulky substituents. The tert-butoxycarbonyl (Boc) protecting groups play a significant role in the overall molecular conformation and packing in the crystal lattice. The crystal structures of other Boc-protected amino acids show that the Boc group often adopts a staggered conformation relative to the adjacent functional groups to minimize steric hindrance.[3]

Molecular Structure of a Representative Derivative:

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• 2. tert-Butyl 3-[N-(tert-butoxy­carbonyl)methyl­amino]-4-methoxy­imino-3-methyl­piperidine-1-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methyl 3-[(tert-but­oxy­carbon­yl)amino]­benzoate - PMC [pmc.ncbi.nlm.nih.gov]

The Electrochemical and Physicochemical Profiling of 3-Amino-3-Methylbutanoic Acid Esters: pKa Dynamics and the Isoelectric Paradox

Abstract The precise characterization of ionizable lipidic and polymeric precursors is a foundational requirement in modern drug delivery and synthetic chemistry. Derivatives of β -amino acids, specifically 3-amino-3-methylbutanoic acid (also known as β , β -dimethyl- β -alanine or β -leucine) esters, serve as critical building blocks in the synthesis of poly( β -amino esters) (PBAEs) and peptidomimetics. This whitepaper provides an in-depth mechanistic analysis of the acid-base behavior of these esters, resolving common misconceptions regarding their isoelectric points, quantifying the inductive effects that govern their pKa​ values, and detailing the experimental protocols required for their rigorous characterization.

The Isoelectric Point (pI) Paradox in Amino Acid Esters

A pervasive misconception in early-stage drug development is the assumption that esterified amino acids retain an isoelectric point (pI). As a Senior Application Scientist, it is critical to address the causality behind molecular charge states rather than relying on generalized heuristics.

The free form of 3-amino-3-methylbutanoic acid is a zwitterion at physiological pH. It possesses two ionizable groups:

• A carboxylic acid group ( pKa1​≈3.69 )[1].

• A primary amine group on the β -carbon ( pKa2​≈9.5 ).

The true isoelectric point is the pH at which the molecule carries a net electrical charge of exactly zero, calculated as the average of the two pKa​ values ( pI≈6.6 ).

However, esterification fundamentally alters the molecule's electrochemical identity . By converting the carboxylic acid into an alkyl ester (e.g., methyl or ethyl 3-amino-3-methylbutanoate), the acidic ionizable group is permanently masked. The molecule is reduced to a mono-protic base. Consequently, the ester transitions only between a cationic state (protonated ammonium, +1 ) and a neutral state (free amine, 0 ). Because it can never form an anionic state to balance the positive charge, an amino acid ester does not possess a true isoelectric point . Its net charge asymptotically approaches zero at highly basic pH levels but never crosses into negative territory.

Figure 1: Ionization states of 3-amino-3-methylbutanoic acid esters across pH gradients.

Mechanistic Determinants of pKa​ in β -Amino Esters

While the free amine of 3-amino-3-methylbutanoic acid has a pKa​ of approximately 9.5, esterification induces a measurable shift in basicity. This shift is governed by the inductive effect [2].

In the free amino acid, the deprotonated carboxylate anion ( −COO− ) exerts a slight electron-donating effect through space and via the carbon backbone, which stabilizes the adjacent positively charged ammonium group ( −NH3+​ ), thereby raising the pKa​ . When esterified, the carboxylate is replaced by an alkoxycarbonyl group ( −COOR ). The ester moiety is strongly electron-withdrawing via inductive effects ( −I effect)[3]. This electron withdrawal destabilizes the protonated amine, making it easier for the molecule to give up a proton.

Furthermore, the gem-dimethyl group at the C3 ( β ) position introduces significant steric hindrance (the Thorpe-Ingold effect), which restricts the rotational freedom of the amine and slightly shields it from solvent interactions compared to a linear β -alanine ester. The culmination of these effects results in a primary amine pKa​ for 3-amino-3-methylbutanoic acid alkyl esters in the range of 9.1 to 9.3 .

Data Presentation: Comparative Electrochemical Profiles

Compound State	Ionizable Group	pKa​ Value	Isoelectric Point (pI)	Net Charge at pH 7.4
Free Acid (3-amino-3-methylbutanoic acid)	Carboxyl ( −COOH )	3.69±0.14	∼6.6	Zwitterionic ( ∼0 )
Free Acid	Primary Amine ( −NH2​ )	∼9.5	-	-
Alkyl Ester (e.g., Ethyl ester)	Primary Amine ( −NH2​ )	9.1−9.3	Undefined / N/A	Cationic ( +1 )
PBAE Network (Polymerized ester)	Tertiary Amine	6.0−7.5 (Tunable)	N/A	Partially Cationic

Applications in Advanced Drug Delivery: Poly( β -amino esters)

The esterified derivatives of β -amino acids are not merely synthetic intermediates; they are the backbone of Poly( β -amino esters) (PBAEs), a leading class of non-viral gene delivery vectors[4].

When 3-amino-3-methylbutanoic acid esters are incorporated into polymer networks (typically via Michael addition of amines to diacrylates), the primary amine is converted into a tertiary amine. This structural change drastically shifts the effective pKa​ of the polymer down to the 6.0 – 7.5 range [5].

This specific pKa​ tuning is the self-validating mechanism behind PBAE efficacy. At physiological pH (7.4), the polymer is only slightly protonated, maintaining low toxicity and stable nanoparticle formation with nucleic acids. However, upon endocytosis, the pH within the endosome drops to ∼6.0 . Because this pH is below the polymer's pKa​ , the tertiary amines rapidly protonate. This massive influx of protons and counter-ions causes osmotic swelling and subsequent endosomal rupture—a phenomenon known as the Proton Sponge Effect [5].

Figure 3: Mechanism of PBAE-mediated endosomal escape driven by polymer pKa.

Experimental Methodology: Determination of Ester pKa​

To ensure scientific integrity and trustworthiness, theoretical predictions of pKa​ must be empirically validated. The standard protocol for determining the pKa​ of a mono-protic β -amino acid ester is Potentiometric Titration coupled with Gran Plot Analysis .

Step-by-Step Protocol: Potentiometric Titration

Reagents & Equipment:

• Target ester (e.g., ethyl 3-amino-3-methylbutanoate hydrochloride).

• 0.1 M Potassium Chloride ( KCl ) as a background electrolyte to maintain constant ionic strength.

• Standardized 0.01 M Hydrochloric Acid ( HCl ) and 0.01 M Sodium Hydroxide ( NaOH ), carbonate-free.

• High-precision pH meter equipped with a glass electrode (calibrated at pH 4.01, 7.00, and 10.01).

• Jacketed titration vessel connected to a circulating water bath set to 25.0±0.1∘C .

Workflow:

• Sample Preparation: Dissolve accurately weighed amino acid ester (to achieve a ∼2 mM concentration) in 50 mL of 0.1 M KCl solution inside the jacketed vessel.

• Inert Atmosphere: Purge the solution with high-purity Nitrogen ( N2​ ) or Argon ( Ar ) gas for 15 minutes to remove dissolved CO2​ , which can form carbonic acid and skew the titration curve. Maintain a gentle blanket of inert gas throughout the experiment.

• Baseline Acidification: Add a known micro-volume of 0.01 M HCl to drop the initial pH of the solution to approximately 3.0. This ensures the amine is 100% protonated ( +1 state) before the titration begins.

• Titration: Using an automated burette, add standardized 0.01 M NaOH in 0.05 mL increments. Record the pH after each addition, ensuring the reading has stabilized (drift <0.001 pH/min ).

• Data Analysis (Gran Plot): Rather than relying solely on the inflection point of the sigmoidal curve, convert the data using the Gran function to linearize the titration curve. The pKa​ is calculated from the half-equivalence point where the concentration of the protonated amine equals the concentration of the neutral amine ( pH=pKa​ ).

Figure 2: Standard potentiometric titration workflow for determining amine pKa.

References

• Protheragen. "3-Amino-3-methylbutanoic acid - Protheragen." protheragen.ai. Available at:[Link]

• National Institutes of Health (PMC). "Efficiency of Cytosolic Delivery with Poly(beta-amino ester) Nanoparticles is Dependent on the Effective pKa of the Polymer." nih.gov. Available at:[Link]

• Chemical Science (RSC Publishing). "Poly(beta-amino esters): applications in immunology." rsc.org. Available at: [Link]

• ResearchGate. "Ab Initio Molecular Dynamics Simulations of Amino Acids in Aqueous Solutions: Estimating pKa Values from Metadynamics Sampling." researchgate.net. Available at:[Link]

• National Institutes of Health (PMC). "Amino acid–dependent stability of the acyl linkage in aminoacyl-tRNA." nih.gov. Available at:[Link]

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Protocols & Analytical Methods

Introduction: The Strategic Role of the Tert-Butyl Ester in Synthesis

An In-Depth Guide to the Deprotection of Tert-Butyl Esters for 3-Amino-3-Methylbutanoate

In the landscape of modern organic synthesis, particularly within pharmaceutical and peptide chemistry, the strategic use of protecting groups is paramount. The tert-butyl (t-butyl) ester stands out as a robust and versatile protecting group for carboxylic acids.[1][2] Its prevalence is due to a unique combination of stability across a wide array of reaction conditions—including basic, nucleophilic, and reductive environments—and its clean, specific removal under acidic conditions.[2]

This application note provides detailed protocols and the underlying chemical principles for the deprotection of tert-butyl 3-amino-3-methylbutanoate to yield 3-amino-3-methylbutanoic acid, a non-proteinogenic amino acid. The methodologies described are tailored for researchers and scientists in drug development who require high-purity compounds for further synthetic elaboration.

Core Principles: The Mechanism of Acid-Catalyzed Deprotection

The cleavage of a tert-butyl ester is an acid-catalyzed elimination reaction. The process is initiated by the protonation of the ester's carbonyl oxygen by a strong acid, such as Trifluoroacetic Acid (TFA) or Hydrochloric Acid (HCl).[3] This protonation enhances the electrophilicity of the carbonyl carbon, facilitating the cleavage of the C-O bond. The departure of the leaving group results in the formation of the desired carboxylic acid and a highly stable tertiary carbocation (the t-butyl cation).[4][5]

The fate of this t-butyl cation is critical. It can be neutralized through several pathways:

• Deprotonation: The cation can lose a proton to form isobutylene, a volatile gas that escapes the reaction mixture, driving the equilibrium towards the products.[4][6]

• Trapping by a Nucleophile: The cation can be trapped by the acid's counter-ion (e.g., trifluoroacetate) or by specialized "scavenger" molecules added to the reaction.[3][7]

Caption: General mechanism of acid-catalyzed tert-butyl ester deprotection.

Deprotection Protocols: Methodologies and Experimental Causality

The choice of deprotection protocol depends on factors such as substrate sensitivity, desired salt form of the product, and available equipment. Below are two widely-used and reliable methods.

Protocol 1: Trifluoroacetic Acid (TFA) Mediated Deprotection

This is the most common and robust method for t-butyl ester cleavage. TFA is a strong, volatile acid that also serves as a solvent, ensuring efficient reaction kinetics.

Causality of Experimental Choices:

• Dichloromethane (DCM) is often used as a co-solvent to ensure full dissolution of the starting material.[8][9]

• A 1:1 (v/v) mixture of TFA and DCM provides a sufficiently acidic environment to drive the reaction to completion, typically at room temperature.[8]

• The reaction is monitored to avoid potential side reactions from prolonged exposure to strong acid.

• Co-evaporation with a non-polar solvent like toluene is a critical step to azeotropically remove residual TFA, which can be difficult to remove under high vacuum alone.[9]

Step-by-Step Experimental Protocol:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve tert-butyl 3-amino-3-methylbutanoate (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1–0.2 M.

• Acid Addition: To the stirred solution, add an equal volume of trifluoroacetic acid (TFA) in a dropwise manner at room temperature. This creates a 1:1 (v/v) mixture.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 2–5 hours. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.

• Work-up and Solvent Removal: Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the bulk of the DCM and TFA.

• Residual TFA Removal: To the resulting residue, add toluene (approx. 10x the initial volume of substrate) and concentrate again under reduced pressure. Repeat this co-evaporation step two more times to ensure complete removal of residual TFA.

• Isolation: The resulting product, 3-amino-3-methylbutanoic acid trifluoroacetate salt, is often a solid or viscous oil of high purity. It can be used directly or purified further.

• Purification (Optional): If necessary, the product can be purified by precipitation. Dissolve the crude residue in a minimal amount of methanol or isopropanol and add cold diethyl ether until a precipitate forms. Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

Caption: Step-by-step workflow for the TFA-mediated deprotection protocol.

Protocol 2: Hydrochloric Acid (HCl) in Dioxane

Using a solution of HCl in an anhydrous organic solvent like 1,4-dioxane is another effective method. It often proceeds faster than TFA and yields the hydrochloride salt of the amino acid directly, which can be advantageous for subsequent synthetic steps.

Causality of Experimental Choices:

• Anhydrous Conditions: The absence of water is crucial. Water can compete with the ester for protonation and potentially lead to incomplete reactions or side products.

• 4M HCl in Dioxane: This is a commercially available, standardized reagent that provides a high concentration of acid in a non-nucleophilic solvent, ensuring a clean and efficient reaction.[10][11]

• Precipitation: The resulting hydrochloride salt is typically insoluble in the reaction solvent and non-polar co-solvents, allowing for simple isolation by filtration.

Step-by-Step Experimental Protocol:

• Reaction Setup: In a dry flask under an inert atmosphere (e.g., nitrogen or argon), add tert-butyl 3-amino-3-methylbutanoate (1.0 eq).

• Acid Addition: Add a solution of 4M HCl in 1,4-dioxane (approx. 5–10 eq of HCl) via syringe. A precipitate may begin to form immediately.

• Reaction: Stir the suspension vigorously at room temperature for 30 minutes to 2 hours.

• Reaction Monitoring: Check for the disappearance of the starting material by TLC (after quenching a small sample with a basic solution like saturated sodium bicarbonate).

• Isolation: Once the reaction is complete, add an equal volume of anhydrous diethyl ether to the reaction mixture to ensure complete precipitation of the product.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with anhydrous diethyl ether to remove any residual starting material and solvent.

• Drying: Dry the white solid under high vacuum to yield 3-amino-3-methylbutanoic acid hydrochloride.

Comparative Summary of Protocols

Parameter	Protocol 1: TFA/DCM	Protocol 2: 4M HCl in Dioxane
Primary Reagent	Trifluoroacetic Acid (TFA)	Hydrogen Chloride (HCl) in 1,4-Dioxane
Typical Conditions	Room temperature, 2-5 hours	Room temperature, 0.5-2 hours
Product Form	Trifluoroacetate (TFA) salt	Hydrochloride (HCl) salt
Advantages	- Highly effective and reliable- Tolerant of some moisture- Volatile byproducts	- Faster reaction times[10]- Product often precipitates directly- Yields a non-hygroscopic HCl salt
Disadvantages	- TFA is highly corrosive- Residual TFA can be difficult to remove- Product TFA salt can be an oil	- Requires strictly anhydrous conditions- Dioxane is a peroxide-forming solvent

Troubleshooting and Field-Proven Insights

• Incomplete Reaction: If monitoring shows significant starting material remaining, extend the reaction time. With the HCl/dioxane protocol, ensure all reagents and glassware were scrupulously dry, as moisture will inhibit the reaction.

• Product Isolation as Zwitterion: If the free amino acid (zwitterion) is desired instead of the salt, the crude product from either protocol can be dissolved in water and the pH carefully adjusted to ~7 with a mild base (e.g., ammonium hydroxide or a basic ion-exchange resin). The zwitterionic amino acid may precipitate from the aqueous solution or after the addition of a miscible organic solvent like isopropanol.

• Potential for Racemization: For chiral amino acids, strong acidic deprotection carries a small risk of racemization at the alpha-carbon. While 3-amino-3-methylbutanoic acid is achiral, this is a critical consideration for other substrates. Milder acidic conditions or alternative deprotection methods may be required in such cases.[12]

By understanding the mechanisms and carefully selecting the appropriate protocol, researchers can efficiently and cleanly deprotect tert-butyl 3-amino-3-methylbutanoate, paving the way for its use in the synthesis of complex and biologically active molecules.

References

• Vertex AI Search. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?
• Lundt, B. F., et al. (n.d.). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. PubMed.
• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA.
• The Royal Society of Chemistry. (n.d.). Supporting Information A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks.
• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58, 338-341.
• Fiveable. (2025). Tert-butyl esters. Organic Chemistry II.
• CymitQuimica. (n.d.). CAS 625-05-8: 3-amino-3-methyl-butanoic acid.
• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection.
• Organic Chemistry Portal. (n.d.). tert-Butyl esters.
• Kaul, R., et al. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 69(18), 6131-6133.
• BenchChem. (2025). An In-depth Technical Guide to t-Butyl Ester Protecting Group Chemistry for Researchers and Drug Development Professionals.
• Hidasová, D., & Slanina, T. (2023). Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates. The Journal of Organic Chemistry, 88(10), 6932-6938.
• University of Arizona. (n.d.). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M).
• ResearchGate. (n.d.). Reagent-Free Continuous Thermal tert-Butyl Ester Deprotection.
• BenchChem. (2025). Application Notes and Protocols: A Step-by-Step Guide to the Deprotection of t-Butyl Esters in PEG Linkers.
• Aapptec Peptides. (2013). Cleavage and Final Deprotection with Dilute HCl in Fluoro Alcohol.
• Google Patents. (n.d.). Process for preparing amino acid tert-butyl ester hydrochloric acid salts.
• ResearchGate. (n.d.). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2.
• PubMed. (2017). Reagent-free continuous thermal tert-butyl ester deprotection.
• PubMed. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2.
• Synthonix. (n.d.). 3-Amino-3-methylbutanoic acid - [A40410].
• Sigma-Aldrich. (n.d.). 3-Amino-3-methylbutanoic acid | 625-05-8.
• BenchChem. (n.d.). Application Note: Deprotection of t-butyl ester in Methylamino-PEG3-t-butyl ester.

Sources

• 1. fiveable.me [fiveable.me]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 7. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. experts.arizona.edu [experts.arizona.edu]
• 12. Reagent-free continuous thermal tert-butyl ester deprotection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Ester Hydrolysis During Hindered Amine Coupling

Welcome to the Advanced Peptide & Peptidomimetic Support Center. This guide is specifically engineered for researchers experiencing ester degradation when coupling tert-butyl 3-amino-3-methylbutanoate —a highly sterically hindered β3,3 -dimethyl- β -amino ester.

Because of the gem-dimethyl group at the β -carbon, the primary amine is buried in a sterically demanding environment. This drastically reduces its nucleophilicity, often forcing chemists to use harsh coupling conditions that inadvertently destroy the tert-butyl ester. This guide will help you diagnose the root cause of your mass loss and implement a self-validating protocol to prevent it.

Part 1: Root Cause Analysis & FAQs

Q: I am observing massive "hydrolysis" of my tert-butyl ester during a 24-hour coupling at 60°C. How is this possible when tert-butyl esters are base-stable? A: You are likely observing acid-catalyzed solvolysis (dealkylation), not base-catalyzed hydrolysis. To force the coupling of the hindered 3-amino-3-methylbutanoate, researchers often use elevated temperatures and highly reactive reagents like HATU or DIC. However, these reagents are paired with additives like HOAt or HOBt, which are mildly acidic (pKa ~4.0–4.6). Extended exposure to these additives at elevated temperatures catalyzes the elimination of isobutylene from the tert-butyl group, leaving the free carboxylic acid 1. Furthermore, sterically hindered amine hydrochlorides can undergo significant tert-butyl ester solvolysis under high-energy agitation if the microenvironment remains even slightly acidic 2.

Q: My LC-MS shows a major byproduct with a mass exactly 74 Da lower than my expected product. Is this ester cleavage? A: No, a mass loss of 74 Da corresponds to the loss of tert-butanol. This is a classic hallmark of intramolecular lactamization (cyclization). The gem-dimethyl group of your β -amino ester induces a strong Thorpe-Ingold effect, locking the backbone in a conformation highly favorable for cyclization. If the coupling partner has a free nucleophile (e.g., an unprotected N-terminus), it will attack the tert-butyl ester, ejecting tert-butanol and forming a 6-membered cyclic dihydropyrimidine or diazepane derivative.

Q: How do I prevent these side reactions while still achieving full conversion? A: You must decouple the reaction kinetics from acidic additives. While tert-butyl esters are highly resistant to base-catalyzed hydrolysis, they are exquisitely sensitive to trace Lewis acids and Brønsted acids 3. Switch to an additive-free, highly reactive coupling method—such as phosphonium-based reagents (PyAOP) or in situ acid fluorides—paired with a non-nucleophilic base like 2,4,6-collidine. Standard deprotection protocols rely on strong acids like TFA, but prolonged heating with milder acids will cause premature cleavage 4.

Part 2: Diagnostic Data & Reagent Selection

To successfully troubleshoot, you must first identify the exact mechanism of degradation using LC-MS data, and then select the appropriate reagent system.

Table 1: Diagnostic Mass Shifts for Troubleshooting

Observation (LC-MS)	Mass Shift ( Δ m/z)	Root Cause	Recommended Action
Target Mass - 56	-56 Da	Isobutylene elimination (Acidic cleavage)	Switch base to 2,4,6-Collidine; avoid prolonged heating >50°C.
Target Mass - 74	-74 Da	Intramolecular lactamization (t-Butanol loss)	Ensure N-terminus of the coupling partner is fully protected (e.g., Fmoc/Boc).
Target Mass + 18	+18 Da	True hydrolysis of the activated acid	Use strictly anhydrous solvents and molecular sieves.

Table 2: Quantitative Analysis of Coupling Reagents & Ester Stability

Coupling Reagent	Additive	Additive Acidity (pKa)	Relative Rate for Hindered Amines	Risk of t-Bu Ester Cleavage
EDC / NHS	NHS	~8.0	Very Slow	Low
DIC / HOBt	HOBt	~4.6	Slow	Moderate (High at >50°C)
HATU / DIPEA	HOAt	~4.0	Fast	High (if unneutralized)
PyAOP / Collidine	None	N/A	Very Fast	Very Low

Part 3: Mechanistic & Diagnostic Visualizations

Figure 1: Diagnostic workflow for mass discrepancies during hindered amine coupling.

Figure 2: Mechanistic pathways leading to tert-butyl ester degradation during coupling.

Part 4: Self-Validating Experimental Protocol

To successfully couple tert-butyl 3-amino-3-methylbutanoate without degrading the ester, you must utilize a highly reactive, non-acidic phosphonium coupling agent (PyAOP) paired with a sterically hindered, non-nucleophilic base (2,4,6-collidine).

Optimized PyAOP/Collidine Coupling Protocol

Objective: Achieve >95% conversion of the hindered amine while maintaining 0% ester cleavage.

Step 1: Amine Neutralization & Self-Validation

• Dissolve tert-butyl 3-amino-3-methylbutanoate hydrochloride (1.0 eq, typically 0.5 mmol) in 2.0 mL of strictly anhydrous DMF (stored over 4Å molecular sieves).

• Add 2,4,6-collidine (3.0 eq). Do not use DIPEA, as its basicity combined with prolonged heating can cause epimerization of the carboxylic partner, and it does not buffer as effectively against trace acid generation.

• Validation Check: Spot 1 µL of the solution onto a piece of water-dampened universal pH paper. The localized pH must read ~7.5–8.0. If it is acidic, the hydrochloride salt has not been fully neutralized, which will destroy the ester upon heating.

Step 2: Carboxylic Acid Pre-Activation

• In a separate dry vial, dissolve the carboxylic acid partner (1.5 eq) and PyAOP (1.5 eq) in 1.5 mL of anhydrous DMF.

• Add 2,4,6-collidine (1.5 eq) to the vial.

• Stir at room temperature for exactly 3 minutes to form the highly reactive acyloxyphosphonium intermediate.

Step 3: Coupling & Incubation

• Transfer the pre-activated carboxylic acid solution dropwise into the amine solution.

• Seal the reaction vial under an inert argon atmosphere.

• Heat the reaction to 45°C. Do not exceed 50°C, as thermal stress combined with the steric bulk will begin to favor intramolecular side reactions.

• Stir continuously for 6 to 8 hours.

Step 4: LC-MS Validation & Quenching

• Withdraw a 2 µL aliquot and quench it into 100 µL of Acetonitrile/Water (1:1).

• Analyze via LC-MS.

• Diagnostic Check: Confirm the presence of the target mass [M+H]+ . Verify the complete absence of the [M+H−56]+ peak (indicating your base buffering was successful) and the [M+H−74]+ peak (indicating no lactamization occurred).

• Once validated, proceed with standard aqueous workup (washing with 5% NaHCO3​ and brine).

References

• 1 Protection Reactions - Wiley-VCH. Comprehensive overview of protecting group chemistry, detailing the specific acid-catalyzed cleavage mechanisms of tert-butyl esters. 1

• Solvent-less environmentally benign amino ester, amide, and peptide synthesis enabled by resonant acoustic mixing - Green Chemistry (RSC Publishing). Discusses the solvolysis and degradation of tert-butyl esters during the coupling of sterically hindered hydrochloride salts under high-energy conditions. 2

• Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2 - The Journal of Organic Chemistry (ACS Publications). Highlights the exquisite sensitivity of tert-butyl esters to trace Lewis acids and Brønsted acids during synthetic transformations. 3

• Cleavage of the tert-butyl ester without affecting other functional groups - BenchChem. Technical protocols detailing the vulnerabilities of tert-butyl esters to prolonged heating with milder acids and standard deprotection reagents. 4

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. Solvent-less environmentally benign amino ester, amide, and peptide synthesis enabled by resonant acoustic mixing - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC04619J [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Overcoming steric hindrance in tert-butyl 3-amino-3-methylbutanoate reactions

Technical Support Center: Overcoming Steric Hindrance in tert-Butyl 3-amino-3-methylbutanoate Reactions

As a Senior Application Scientist, I frequently encounter researchers struggling with the amidation, alkylation, or peptide coupling of tert-butyl 3-amino-3-methylbutanoate. This molecule presents a severe dual-steric challenge: the primary amine is situated on a tertiary carbon (a gem-dimethyl group), and the carboxylate is protected by a bulky tert-butyl ester[1].

The gem-dimethyl substitution considerably reduces conformational flexibility and physically blocks the nucleophilic attack trajectory of the amine[2]. Standard coupling protocols will almost certainly result in truncated sequences, low yields, or dead-end byproducts. This guide provides field-proven, mechanistically grounded troubleshooting strategies to overcome these kinetic barriers.

Module 1: Mechanistic Troubleshooting & FAQs

Q1: Why do standard coupling reagents like HBTU or DIC fail to acylate tert-butyl 3-amino-3-methylbutanoate? A1: The failure is strictly kinetic. The gem-dimethyl group creates a massive steric shield around the nitrogen[2]. Reagents like HBTU generate an OBt (hydroxybenzotriazole) active ester, which lacks the electrophilic reactivity required to overcome this barrier[3]. To force the reaction, you must use reagents that generate more reactive esters, such as HATU or COMU[3][4]. HATU generates an OAt (7-azabenzotriazole) ester; the pyridine nitrogen in the HOAt leaving group provides "anchimeric assistance" (the 7-aza effect), utilizing a hydrogen-bond network to perfectly position the hindered amine for nucleophilic attack[3].

Q2: My LC-MS shows a major byproduct with a mass addition of ~98 Da instead of my desired product. What is this? A2: You are observing guanidinylation [3]. When coupling is sterically delayed (as with gem-dimethyl amines), the unreacted amine acts as a competing nucleophile and attacks the excess uronium coupling reagent (e.g., HATU or HBTU)[3]. This forms a stable, dead-end guanidino compound. Solution: Change your order of addition. Pre-activate the carboxylic acid with the coupling reagent for 1–2 minutes before adding the hindered amine[4]. Alternatively, switch from a uronium reagent to a phosphonium reagent like PyAOP, which does not cause guanidinylation even when used in excess.

Q3: Does the choice of base impact the coupling efficiency of hindered amines? A3: Absolutely. While N,N-Diisopropylethylamine (DIEA) is the industry standard, it is highly bulky. For sterically congested α,α-disubstituted or gem-dimethyl residues, using a less hindered, stronger base like collidine (2,4,6-trimethylpyridine) or TMP significantly accelerates the activation of onium-style reagents and helps maintain chiral configuration[5].

Module 2: Visualizing the Bottleneck

Mechanistic pathway of HATU activation vs. competing guanidinylation in hindered amines.

Module 3: Reagent Selection Matrix

To systematically overcome the steric hindrance of the gem-dimethyl group, select your reagent based on the activation strength required.

Coupling Reagent	Leaving Group	Relative Reactivity	Guanidinylation Risk	Bench Utility for Hindered Amines
HBTU	HOBt	Moderate	High (if slow)	Not Recommended . Fails with gem-dimethyls[3].
HATU	HOAt	High	Moderate	Excellent . Relies on the 7-aza effect for fast aminolysis[3].
COMU	Oxyma	Very High	Low	Superior . Safer, highly efficient, color-indicating[3][4].
PyAOP	HOAt	High	None	Excellent . Phosphonium-based; allows excess reagent use.

Module 4: Validated Experimental Protocols

The following protocols are engineered as self-validating systems to ensure the gem-dimethyl steric barrier is breached without destroying your starting materials.

Protocol A: High-Efficiency Solution-Phase Coupling (COMU/Collidine)

COMU is a third-generation uronium-type reagent that utilizes an Oxyma leaving group. It is highly recommended here because it provides visual feedback (color change) and exhibits higher efficiency than HATU for demanding, sterically hindered couplings[4].

Step-by-Step Methodology:

• Preparation: Dissolve the N-protected carboxylic acid (1.2 equiv) and COMU (1.2 equiv) in anhydrous DMF (0.3 M concentration). Note: Aspirate DMF with N₂ for 15 mins prior to use to prevent side reactions[4].

• Base Addition: Add collidine (2.4 equiv) to the mixture at 0 °C.

• Pre-activation (Critical Step): Stir the mixture at 0 °C for exactly 1 to 2 minutes. Self-Validation: The solution will undergo a distinct color change (usually turning yellowish), confirming the formation of the highly reactive Oxyma active ester[4].

• Amine Addition: Add tert-butyl 3-amino-3-methylbutanoate (1.0 equiv) to the pre-activated mixture.

• Reaction: Allow the reaction to warm to room temperature. Stir for 2 to 6 hours. For this specific gem-dimethyl amine, extended times are required[4].

• Workup: Dilute with EtOAc, then wash sequentially with 1 N HCl, 1 N NaHCO₃, and saturated NaCl to remove the Oxyma byproducts and collidine[4]. Dry over MgSO₄ and concentrate.

Protocol B: Microwave-Assisted Rescue Protocol

If Protocol A yields <50% conversion, the rotational barriers of your specific carboxylic acid combined with the gem-dimethyl group require thermal energy to overcome[2].

Step-by-Step Methodology:

• Solvent Swap: Replace DMF with NMP (N-Methyl-2-pyrrolidone). NMP is superior for microwave synthesis as it prevents formylation of the amino group at high temperatures[4].

• Reagent Mix: Combine the carboxylic acid (1.5 equiv), PyAOP (1.5 equiv)—chosen over HATU to absolutely prevent guanidinylation under heat—and collidine (3.0 equiv) in NMP.

• Amine Addition: Add tert-butyl 3-amino-3-methylbutanoate (1.0 equiv).

• Microwave Irradiation: Heat the reaction to 75 °C for 15 minutes using a dedicated microwave synthesizer[4].

• Validation: Analyze an aliquot via LC-MS. If unreacted amine persists, add an additional 0.5 equiv of PyAOP and irradiate for another 10 minutes.

Module 5: Troubleshooting Decision Tree

Decision tree for optimizing hindered couplings with t-butyl 3-amino-3-methylbutanoate.

References

• HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. Peptide Chemistry. Available at: [Link]

• tert-butyl 3-amino-3-methylbutanoate hydrochloride. Molport. Available at:[Link]

• Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. ACS Publications. Available at:[Link]

• Peptide Coupling in the Presence of Highly Hindered Tertiary Amines. ACS Publications. Available at: [Link]

Sources

• 1. tert-butyl 3-amino-3-methylbutanoate hydrochloride | 2126160-83-4 | Buy Now [molport.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. peptidechemistry.org [peptidechemistry.org]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Resolving Common Impurities in tert-butyl 3-amino-3-methylbutanoate Batches

Welcome to the technical support center for tert-butyl 3-amino-3-methylbutanoate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common purity issues encountered during the synthesis and handling of this important building block. Our goal is to provide you with the expertise and practical insights needed to ensure the integrity of your experimental outcomes.

Introduction: Understanding the Chemistry of Impurity Formation

Tert-butyl 3-amino-3-methylbutanoate is a valuable bifunctional molecule, incorporating a sterically hindered amino group and a tert-butyl ester. These features, while synthetically useful, can also lead to specific impurity profiles depending on the chosen synthetic route. The two most common industrial and laboratory-scale syntheses are the Ritter reaction and the direct esterification of 3-amino-3-methylbutanoic acid . Understanding the mechanisms of these reactions is key to anticipating and mitigating potential impurities.

This guide is structured in a question-and-answer format to directly address the challenges you may be facing in the lab.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Category 1: Impurities Related to the Ritter Reaction Synthesis

The Ritter reaction provides a convergent and often high-yielding route to tert-butyl 3-amino-3-methylbutanoate. A common variant involves the reaction of a nitrile with a source of a tert-butyl cation, such as tert-butanol or isobutylene, in the presence of a strong acid.[1][2]

Caption: Potential impurity pathways in the Ritter synthesis.

Question 1: I've noticed a significant amount of unreacted starting materials in my crude product after a Ritter reaction. What could be the cause and how can I resolve this?

Answer:

The presence of unreacted starting materials, such as the nitrile precursor or the tert-butyl source, is a common issue in the Ritter reaction. This is often due to incomplete reaction, which can be attributed to several factors:

• Insufficient Acid Catalyst: The Ritter reaction is acid-catalyzed. An inadequate amount of a strong acid, like sulfuric acid, will result in a sluggish reaction.

• Low Reaction Temperature: While higher temperatures can sometimes lead to side reactions, a temperature that is too low may not provide sufficient activation energy for the reaction to proceed to completion.

• Poor Mixing: In a heterogeneous reaction mixture, inefficient stirring can lead to localized areas of low reactant concentration, hindering the reaction.

• Water Content: The presence of excessive water can hydrolyze the intermediate nitrilium ion, leading to the formation of byproducts and consuming the acid catalyst.

Troubleshooting Protocol:

• Optimize Acid Concentration: Gradually increase the molar ratio of the acid catalyst. Monitor the reaction progress by TLC or a rapid analytical technique like GC-MS.

• Adjust Reaction Temperature: If the reaction is sluggish at a lower temperature, consider a modest increase while carefully monitoring for the formation of degradation products.

• Ensure Efficient Stirring: Use a suitable stir bar or overhead stirrer to ensure the reaction mixture is homogeneous.

• Use Anhydrous Conditions: Ensure all reagents and solvents are dry. The use of a drying tube or performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.

Question 2: My product is contaminated with a significant amount of an N-tert-butyl amide. How is this formed and how can I remove it?

Answer:

The formation of an N-tert-butyl amide is a characteristic byproduct of the Ritter reaction, arising from the reaction of the nitrile with the tert-butyl cation.[3][4] This impurity is structurally similar to the desired product, which can make its removal challenging.

Causality: The formation of the N-tert-butyl amide is a competing reaction pathway. Its prevalence can be influenced by the specific nitrile used and the reaction conditions.

Purification Strategy: Column Chromatography

Column chromatography is an effective method for separating the desired amino ester from the more polar N-tert-butyl amide byproduct.

Experimental Protocol: Column Chromatography

• Stationary Phase: Silica gel is the standard choice.

• Mobile Phase (Eluent): A gradient elution is often most effective. Start with a non-polar solvent system and gradually increase the polarity.

  • Initial Eluent: A mixture of hexane and ethyl acetate (e.g., 9:1 or 8:2) can be used to elute non-polar impurities.

  • Gradient: Gradually increase the proportion of ethyl acetate to elute the desired product. The more polar N-tert-butyl amide will elute later.

• Monitoring: Monitor the fractions by thin-layer chromatography (TLC) to identify the fractions containing the pure product.

Compound	Typical Rf Value (8:2 Hexane:EtOAc)
tert-butyl 3-amino-3-methylbutanoate	~0.4-0.5
N-tert-butyl amide byproduct	~0.2-0.3

Category 2: Impurities Related to the Esterification of 3-amino-3-methylbutanoic acid

Direct esterification of 3-amino-3-methylbutanoic acid with a source of a tert-butyl group, such as isobutylene or tert-butanol, in the presence of an acid catalyst is another common synthetic route.

Caption: Potential impurity pathways in the direct esterification synthesis.

Question 3: My final product is contaminated with the starting material, 3-amino-3-methylbutanoic acid. How can I remove this highly polar impurity?

Answer:

Residual 3-amino-3-methylbutanoic acid is a common impurity in this synthetic route, especially if the reaction has not gone to completion. Due to its zwitterionic nature, the starting amino acid is highly polar and insoluble in many organic solvents, while the desired ester is significantly more non-polar. This difference in polarity is the key to its removal.

Purification Strategy: Liquid-Liquid Extraction

An aqueous wash is a simple and effective method to remove the unreacted amino acid.

Experimental Protocol: Aqueous Workup

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent such as ethyl acetate or dichloromethane.

• Aqueous Wash: Transfer the organic solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The basic wash will deprotonate the ammonium group of the amino acid, forming the carboxylate salt, which is highly water-soluble.

• Separation: Separate the aqueous layer. Repeat the wash if necessary.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove any remaining water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the purified product.

Question 4: I have a volatile, non-polar impurity in my product that I suspect is di-tert-butyl ether. How is this formed and how can I get rid of it?

Answer:

Di-tert-butyl ether is a potential byproduct when using tert-butanol as the tert-butyl source in the presence of a strong acid catalyst. The acid can catalyze the dehydration of two molecules of tert-butanol to form the ether.

Causality: This side reaction is favored by higher temperatures and a high concentration of tert-butanol.

Purification Strategy: High Vacuum Evaporation or Distillation

Di-tert-butyl ether is a relatively volatile compound (boiling point: 108-109 °C).

• For small amounts: It can often be removed by prolonged exposure to a high vacuum.

• For larger quantities: If the desired product is a high-boiling liquid or a solid, fractional distillation can be an effective purification method.

Analytical Methods for Impurity Detection

Accurate identification and quantification of impurities are crucial for process optimization and quality control.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating and quantifying non-volatile impurities.

Typical HPLC Conditions:

Parameter	Condition
Column	C18 reverse-phase (e.g., 4.6 mm x 250 mm, 5 µm particle size)
Mobile Phase	A gradient of water (A) and acetonitrile (B), both containing 0.1% trifluoroacetic acid (TFA)[5]
Flow Rate	1.0 mL/min
Detection	UV at 210 nm or Evaporative Light Scattering Detector (ELSD)

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is ideal for the analysis of volatile and semi-volatile impurities, including residual solvents and byproducts like di-tert-butyl ether. Derivatization is often required for the analysis of the polar amino ester.[6]

Typical GC-MS Conditions (after derivatization with a silylating agent like MTBSTFA):

Parameter	Condition
Column	A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injection Mode	Split or splitless, depending on the concentration of the sample
Temperature Program	An initial temperature of ~100 °C, followed by a ramp to ~300 °C
Detector	Mass Spectrometer (MS)

General Purification Protocols

Recrystallization

If the product is a solid, recrystallization is an excellent method for achieving high purity.

Experimental Protocol: Recrystallization

• Solvent Selection: The ideal solvent is one in which the product is sparingly soluble at room temperature but highly soluble at an elevated temperature. Common solvent systems for amino esters include ethyl acetate/hexanes or isopropanol/water.

• Dissolution: Dissolve the crude product in a minimal amount of the hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Isolation and Drying: Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

For a visual guide on the principles of recrystallization, MIT's OpenCourseWare provides an excellent resource.[7]

References

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925.
• Reddy, K. L. (2003). An efficient method for the conversion of aromatic and aliphatic nitriles to the corresponding N-tert-butyl amides: a modified Ritter reaction. Tetrahedron Letters, 44(8), 1453-1455.

• Organic Chemistry Portal. (n.d.). Ritter Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Ritter reaction. Retrieved from [Link]

• Kiyokawa, K., Watanabe, T., Fra, L., Kojima, T., & Minakata, S. (2017). Hypervalent Iodine(III)-Mediated Decarboxylative Ritter-Type Amination Leading to the Production of α-Tertiary Amine Derivatives. The Journal of Organic Chemistry, 82(21), 11711–11720.

• Organic Syntheses. (n.d.). Dry-packing a column. Retrieved from [Link]

• MDPI. (2009). Synthesis of rac-tert-butyl 3-(benzyloxycarbonylamino)-2-(4-bromophenyl)-tetrahydrofuran-3-carboxylate. Retrieved from [Link]

• FULIR. (2015). Mechanochemical Ritter reaction: a rapid approach to functionalized amides at room temperature. Retrieved from [Link]

• Pawellek, R. M., et al. (2022). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. Pharmaceuticals, 15(7), 863.
• Ogasa, C., Kayano, K., & Namba, K. (2024). A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Synlett, 35(02), 235-239.

• SIELC Technologies. (n.d.). Separation of Butyl 3-methylbutanoate on Newcrom R1 HPLC column. Retrieved from [Link]

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• Google Patents. (n.d.). CN103787971A - Preparation method of tert-butyl ester.

• ResearchGate. (2007). Enantiomeric enrichment of α-amino acid derivatives: Recrystallization of N-Fmoc α-amino acid tert-butyl esters. Retrieved from [Link]

• LCGC Europe. (2018). Fast and Sensitive Analysis of Amino Acids Using Automated Pre-Column Derivatization. Retrieved from [Link]

• MIT OpenCourseWare. (2010, February 4). Recrystallization [Video]. YouTube. [Link]

• Google Patents. (n.d.). WO2003053909A1 - Process for preparing amino acid tert-butyl ester hydrochloric acid salts.

• Pearson. (n.d.). Esterification and Infrared Spectroscopy. Retrieved from [Link]

• Virginia Tech. (n.d.). Column Chromatography Kit. Retrieved from [Link]

• The Royal Society of Chemistry. (2011). Supporting Information for: A versatile strategy for the synthesis of sequence-defined peptoids with side-chain and backbone diversity via amino acid building blocks. Retrieved from [Link]

• JOVE. (n.d.). GC-MS of tert-Butyldimethylsilyl (tBDMS) Derivatives of Neurochemicals. Retrieved from [Link]

• LabRulez GCMS. (n.d.). Analysis of Amino Acids as tert.-Buthyldimethylsilyl Derivatives. Retrieved from [Link]

• MDPI. (2021). Evaluation of 3-Methylbutanoic Acid Methyl Ester as a Factor Influencing Flavor Cleanness in Arabica Specialty Coffee. Retrieved from [Link]

• ResearchGate. (2021). Evaluation of 3-Methylbutanoic Acid Methyl Ester as a Factor Influencing Flavor Cleanness in Arabica Specialty Coffee. Retrieved from [Link]

• MDPI. (2023). Quality Control in Targeted GC-MS for Amino Acid-OMICS. Retrieved from [Link]

• Waters. (n.d.). Analysis of Amino Acid Content in Commercially Available Supplements Using an Updated HPLC Method. Retrieved from [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to Carboxyl Protection of β-Amino Acids: Tert-Butyl Esters vs. Methyl Esters

In the landscape of modern drug discovery and peptide science, β-amino acids are indispensable building blocks for creating novel therapeutics with enhanced stability and unique pharmacological profiles. The strategic protection of their carboxylic acid functionality is a critical consideration that dictates the success of complex synthetic routes. This guide offers a detailed, evidence-based comparison of two workhorse protecting groups: the tert-butyl (tBu) ester and the methyl (Me) ester. We will explore the nuances of their chemistry, provide a head-to-head performance analysis, and offer practical guidance for their implementation in your research.

The Critical Role of Carboxyl Protection in β-Amino Acid Chemistry

The carboxylic acid group of a β-amino acid is a nucleophilic and acidic center that can engage in undesirable side reactions during peptide coupling or other synthetic transformations targeting the amino group.[][2] Protecting this functionality as an ester is a common and effective strategy to temporarily mask its reactivity.[] An ideal protecting group should be straightforward to install, robust enough to withstand various reaction conditions, and, most importantly, selectively removable under conditions that leave the rest of the molecule, including other protecting groups, intact.[2][3] This concept of "orthogonality" is a cornerstone of modern synthetic chemistry.[3][4]

The Tert-Butyl Ester: A Bulwark of Orthogonal Synthesis

The tert-butyl ester is a widely used protecting group, particularly favored in solid-phase peptide synthesis (SPPS) employing the popular Fmoc/tBu strategy.[5] Its utility stems from its unique stability profile and specific deprotection requirements.

Installation: Tert-butyl esters of amino acids are commonly prepared by the acid-catalyzed addition of isobutylene to the N-protected amino acid.[6][7] Other methods, such as using tert-butanol with coupling agents like dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-dimethylaminopyridine (DMAP), are also employed.[8]

Deprotection: The hallmark of the tert-butyl ester is its lability to strong acids, such as trifluoroacetic acid (TFA).[][9] This cleavage proceeds through a stable tert-butyl cation intermediate, which is typically scavenged to prevent side reactions.[9] This acid-catalyzed removal is orthogonal to the base-labile Fmoc group, which is removed with piperidine, and to protecting groups cleaved by hydrogenolysis, like the Cbz group.[3][10]

Advantages:

• Exceptional Orthogonality: The ability to deprotect the tBu ester under acidic conditions while leaving base-labile and other protecting groups untouched is its primary advantage, enabling complex, multi-step syntheses.[3][5]

• Broad Stability: Tert-butyl esters are stable to a wide range of reagents, including bases and nucleophiles, making them compatible with many reaction conditions.[9][11]

• Resistance to Aspartimide Formation: The steric bulk of the tert-butyl group helps to suppress the formation of aspartimide, a common side reaction in peptide synthesis involving aspartic acid residues.[12]

Disadvantages:

• Harsh Deprotection: The requirement for strong acids like TFA for deprotection can be detrimental to sensitive substrates that may contain other acid-labile functionalities.[13]

• Potential for Side Reactions during Cleavage: Without proper scavengers, the liberated tert-butyl cation can cause unwanted alkylation of sensitive residues.[9]

The Methyl Ester: A Classic and Versatile Option

The methyl ester is one of the simplest and most traditional protecting groups for carboxylic acids. Its chemistry is well-established, offering a different set of advantages and disadvantages compared to the tBu ester.

Installation: Methyl esters of amino acids are typically synthesized via Fischer esterification, by reacting the amino acid with methanol in the presence of an acid catalyst such as thionyl chloride or trimethylchlorosilane.[14][15][16]

Deprotection: The most common method for cleaving a methyl ester is through saponification, which involves hydrolysis with an aqueous base like sodium hydroxide or lithium hydroxide.[] For some applications, enzymatic deprotection using lipases or papain can be employed for selective cleavage under mild conditions.[17]

Advantages:

• Mild Deprotection for Acid-Sensitive Molecules: For substrates that cannot tolerate the strong acidic conditions required for tBu ester removal, base-mediated saponification can be a gentler alternative.

• Simple and Cost-Effective Installation: The reagents for methyl ester formation are readily available and the procedures are generally straightforward.[15]

Disadvantages:

• Limited Orthogonality: The basic conditions used for saponification are not orthogonal to many other protecting groups, such as the base-labile Fmoc group, which can be unintentionally cleaved.[4]

• Potential for Racemization and Other Side Reactions: The basic conditions of saponification can lead to epimerization at the α-carbon.[18] Additionally, during peptide synthesis, the presence of a methyl ester can sometimes facilitate the formation of undesired side products.[18][19]

Comparative Analysis: Tert-Butyl vs. Methyl Esters

Feature	Tert-Butyl Ester	Methyl Ester
Installation	Isobutylene/acid catalyst or tBuOH/coupling agents[6][8]	Methanol/acid catalyst (e.g., SOCl₂, TMSCl)[14][15]
Deprotection	Strong acid (e.g., TFA)[][9]	Aqueous base (e.g., NaOH, LiOH) or enzymes[][17]
Stability	Stable to base, nucleophiles, and hydrogenolysis[9][11]	Stable to acidic conditions[20]
Orthogonality	High orthogonality with base-labile (Fmoc) and hydrogenolysis-labile (Cbz) groups[3][5]	Limited orthogonality; deprotection can affect other base-labile groups[4]
Key Advantage	Enables complex, orthogonal synthetic strategies[3]	Milder deprotection for acid-sensitive compounds
Key Disadvantage	Harsh acidic deprotection conditions[13]	Lack of orthogonality and potential for base-induced side reactions[4][18]

Decision-Making Workflow for Protecting Group Selection

The choice between a tert-butyl and a methyl ester is fundamentally driven by the overall synthetic strategy. The following flowchart provides a logical framework for this decision.

Caption: A decision-making diagram for selecting between tert-butyl and methyl ester protecting groups.

Experimental Protocol: Synthesis of N-Boc-β-Alanine tert-Butyl Ester

This protocol provides a representative method for the installation of a tert-butyl ester on an N-protected β-amino acid.

Materials:

• N-Boc-β-alanine

• Dichloromethane (DCM)

• tert-Butanol

• Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve N-Boc-β-alanine (1 equivalent) in DCM in a round-bottom flask.

• Add tert-butanol (1.5 equivalents) and DMAP (0.1 equivalents) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of DCC (1.1 equivalents) in DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Filter the reaction mixture to remove the dicyclohexylurea precipitate and wash the solid with DCM.

• Combine the filtrate and washes and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure N-Boc-β-alanine tert-butyl ester.

Conclusion

The selection of a carboxyl protecting group for β-amino acids is a strategic decision with significant implications for the success of a synthetic campaign. Tert-butyl esters are the gold standard for orthogonal protection schemes, particularly in Fmoc-based peptide synthesis, offering high stability and selective removal. However, the necessity of strong acid for their cleavage must be carefully considered. Methyl esters, while lacking the broad orthogonality of their tert-butyl counterparts, provide a valuable alternative for substrates that are sensitive to acid, with the caveat that their base-labile deprotection may not be compatible with all synthetic strategies. A thorough evaluation of the target molecule's stability and the planned reaction sequence is paramount in making an informed and effective choice.

References

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• New synthesis of N-alkyl-β-amino acids and their methyl esters from dendrimeric molecules. (2020). Journal of the Mexican Chemical Society, 64(2).
• Marcantoni, E., Massaccesi, M., Torregiani, E., Bartoli, G., Bosco, M., & Sambri, L. (2001). Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3·7H2O−NaI System in Acetonitrile. The Journal of Organic Chemistry, 66(13), 4430–4432.
• BenchChem. (2025).
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• AAPPTec.
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• Kunz, H., & Waldmann, H. (1998). Chemoselective Removal of Protecting Groups from O-Glycosyl Amino Acid and Peptide (Methoxyethoxy)ethyl Esters Using Lipases and Papain. The Journal of Organic Chemistry, 63(22), 7742–7749.
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• Wu, Y. Q., & Limburg, D. C. (2004). Selective tert -Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr 2.

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GC-MS Analysis and Validation of tert-Butyl 3-amino-3-methylbutanoate: A Comparative Methodological Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

tert-Butyl 3-amino-3-methylbutanoate (often utilized as its hydrochloride salt, CAS 2126160-83-4) is a sterically hindered β -amino acid derivative that serves as a critical building block in peptide synthesis and active pharmaceutical ingredient (API) development . Due to its unique structure—featuring a bulky tert-butyl ester and a gem-dimethyl substituted amine carbon—it presents specific analytical challenges. Lacking a conjugated π -system, it exhibits negligible UV absorbance, rendering traditional HPLC-UV methods ineffective for trace analysis. Consequently, mass spectrometry-based techniques are required for rigorous purity profiling and quantification.

As a Senior Application Scientist, I have structured this guide to objectively compare analytical alternatives, explain the mechanistic rationale behind GC-MS derivatization, and provide a self-validating, ICH Q2(R2)-compliant experimental protocol.

Comparative Analysis of Analytical Platforms

Selecting the appropriate analytical platform requires balancing sensitivity, specificity, and matrix compatibility. Table 1 outlines the performance metrics of the three primary techniques considered for this compound.

Table 1: Performance Comparison for tert-Butyl 3-amino-3-methylbutanoate Analysis

Performance Metric	GC-MS (Derivatized)	LC-MS/MS (HILIC/MRM)	HPLC-UV (CAD/ELSD)
Sensitivity (LOD)	< 10 ng/mL	< 5 ng/mL	> 500 ng/mL
Specificity	Excellent (EI fragmentation)	Excellent (Precursor-to-product ion)	Poor (Universal detection)
Matrix Effects	Low (High chromatographic resolution)	Moderate to High (Ion suppression)	Low
Sample Preparation	Free-basing & Derivatization required	Direct injection (Dilute & Shoot)	Direct injection
Volatility Requirement	Ideal (tert-butyl ester is highly volatile)	Not required	Not required
Best Application	Purity profiling, residual API analysis	Trace quantification in bio-fluids	Bulk assay (>0.1% levels)

The Verdict: While LC-MS/MS is powerful for bioanalytical workflows, GC-MS is the optimal choice for pharmaceutical quality control and purity profiling of this intermediate. The tert-butyl ester moiety imparts significant intrinsic volatility. However, the primary amine must be chemically modified to prevent adverse column interactions.

Mechanistic Insights: The Causality of Experimental Choices

Do not simply follow a protocol; understand the chemistry governing it. Analyzing tert-butyl 3-amino-3-methylbutanoate via GC-MS without sample preparation will result in severe peak tailing, irreversible column adsorption, and thermal degradation in the injection port.

• The Necessity of Free-Basing: The compound is typically supplied as a hydrochloride salt. Salts are non-volatile and will rapidly degrade the GC inlet liner. An alkaline liquid-liquid extraction (LLE) is mandatory to convert the salt to its volatile free-base form.

• The Role of Derivatization (TFAA): The primary amine contains active hydrogen atoms that readily form hydrogen bonds with residual silanol groups (-SiOH) on the GC stationary phase. By reacting the extract with Trifluoroacetic anhydride (TFAA), we convert the amine into a trifluoroacetamide.

  • Chromatographic Benefit: This masks the hydrogen-bond donor capacity, drastically sharpening the peak shape.

  • Mass Spectrometric Benefit: The highly electronegative −CF3​ group directs Electron Ionization (EI) fragmentation, yielding highly stable, abundant ions (e.g., [M−C(CH3​)3​]+ and [M−CF3​]+ ) that are ideal for Selected Ion Monitoring (SIM) quantitation.

• Internal Standardization (Self-Validation): To create a self-validating system, an internal standard (ISTD) such as tert-butyl 4-aminobutanoate must be added prior to extraction. This corrects for any variances in LLE recovery, derivatization efficiency, and GC injection volumes.

Step-by-Step Experimental Protocol

This protocol is designed for the trace quantification of tert-butyl 3-amino-3-methylbutanoate in pharmaceutical matrices.

Phase A: Sample Preparation & Derivatization

• Spiking: Transfer 1.0 mL of the aqueous sample (or dissolved API) into a glass centrifuge tube. Add 10 µL of the ISTD solution (tert-butyl 4-aminobutanoate, 100 µg/mL).

• Free-Basing: Add 0.5 mL of 0.1 M NaOH to adjust the pH to >10, ensuring complete conversion to the free base.

• Extraction: Add 2.0 mL of LC-MS grade Dichloromethane (DCM). Vortex vigorously for 2 minutes, then centrifuge at 3000 rpm for 5 minutes to separate the phases.

• Derivatization: Transfer 1.0 mL of the lower organic (DCM) layer to a 2 mL glass reaction vial. Add 50 µL of Trifluoroacetic anhydride (TFAA) and 10 µL of anhydrous pyridine (acting as an acid scavenger/catalyst).

• Incubation: Seal the vial with a PTFE-lined cap and incubate at 60°C for 30 minutes.

• Reconstitution: Evaporate the mixture to dryness under a gentle stream of ultra-pure nitrogen. Reconstitute the residue in 1.0 mL of Ethyl Acetate, vortex, and transfer to a GC autosampler vial.

Phase B: GC-MS Instrumental Conditions

• Column: HP-5MS (or equivalent 5% Phenyl Methyl Siloxane), 30 m × 0.25 mm i.d. × 0.25 µm film thickness.

• Carrier Gas: Helium (99.999%) at a constant flow of 1.0 mL/min.

• Injection: 1 µL injection volume, Split ratio 10:1. Inlet temperature set to 250°C.

• Oven Program: Initial temperature 60°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• MS Parameters: Electron Ionization (EI) mode at 70 eV. Ion source temperature: 230°C. Quadrupole temperature: 150°C.

• Acquisition: Operate in SIM mode targeting the base peak of the trifluoroacetamide derivative for maximum sensitivity.

Method Validation Framework (ICH Q2(R2))

To ensure the trustworthiness of the analytical data, the method must be validated according to the latest ICH Q2(R2) guidelines . Recent literature on the GC-MS validation of pharmaceutical impurities emphasizes a risk-based approach to method lifecycle management .

Figure 1: ICH Q2(R2) method validation workflow for GC-MS analytical procedures.

Validation Criteria:

• Specificity: Analyze a blank matrix (reagents only) to ensure no interfering peaks co-elute at the retention time of the derivatized tert-butyl 3-amino-3-methylbutanoate.

• Linearity: Prepare calibration standards ranging from 10 ng/mL to 1000 ng/mL. The correlation coefficient ( R2 ) must be ≥0.999 .

• Accuracy & Precision: Spike known concentrations into the matrix at three levels (Low, Medium, High). Acceptance criteria require recoveries between 95%–105% and a Relative Standard Deviation (RSD) of ≤2.0% across six replicates.

• Sensitivity: Determine the Limit of Detection (LOD) at a Signal-to-Noise (S/N) ratio of 3:1, and the Limit of Quantitation (LOQ) at an S/N of 10:1.

References

• MolPort Database. tert-butyl 3-amino-3-methylbutanoate hydrochloride (CAS: 2126160-83-4). MolPort. Available at:[Link]

• International Council for Harmonisation (ICH). ICH Q2(R2) Validation of Analytical Procedures. ICH Quality Guidelines. Available at:[Link]

• Neşetoğlu N, Ünal DÖ. Validated GC-MS and LC-MS/MS Methods for ICH M7-Based Quantification of Alkyl Mesylate and Azido Genotoxic Impurities in Pharmaceutical Products. Biomed Chromatogr. 2026 Mar;40(3):e70357. Available at:[Link]